2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C28H26N4O3/c1-19-11-12-24-23(13-19)26-27(28(34)31(18-30-26)16-20-7-4-3-5-8-20)32(24)17-25(33)29-15-21-9-6-10-22(14-21)35-2/h3-14,18H,15-17H2,1-2H3,(H,29,33)
• InChI Key: HDHGFNHSYRUCBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4)CC(=O)NCC5=CC(=CC=C5)OC
• Molecular Formula: C28H26N4O3
• Molecular Weight: 466.5 g/mol
• CAS No.: 1189859-47-9

Description

2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O3 and its molecular weight is 466.541. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Novel Compound Synthesis : A study focused on synthesizing novel heterocyclic compounds, including derivatives similar to the compound , for their potential as anti-inflammatory and analgesic agents. These compounds showed significant activity as cyclooxygenase-1/2 inhibitors, highlighting their potential medicinal applications (Abu‐Hashem et al., 2020).

Pharmaceutical Applications

• Hepatitis B Inhibition : Research on a closely related compound, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, demonstrated its efficacy as a new inhibitor of hepatitis B, with promising in vitro nanomolar inhibitory activity against the virus (Ivashchenko et al., 2019).

Anticancer Research

• Anticancer Activity : A study on 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which share a structural similarity with the compound, found that one of the synthesized compounds showed notable cancer cell growth inhibition against various cancer cell lines, suggesting potential as an anticancer agent (Al-Sanea et al., 2020).

Antimicrobial Properties

• Antimicrobial Activity : Research into similar compounds like 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides demonstrated promising antibacterial and antifungal activities, indicating the potential of related compounds in antimicrobial treatments (Debnath & Ganguly, 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyrimidine derivatives are used in medicinal chemistry and have diverse biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could focus on fully characterizing this compound and exploring its potential uses. This could include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.